Cas no 2365418-88-6 (Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester)

• Product Name: Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester
• CAS No: 2365418-88-6
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• CID: 5524531
• Update Time: 2025-06-24

Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester
• Ethyl 4,4-dimethoxy-3-methylpentanoate

• Inchi： 1S/C10H20O4/c1-6-14-9(11)7-8(2)10(3,12-4)13-5/h8H,6-7H2,1-5H3
• InChI Key： SRDGLRLTXKARBD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C)C(OC)(OC)C

Additional information on Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester

Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester (CAS No. 2365418-88-6): A Comprehensive Overview

Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester, identified by its CAS number 2365418-88-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester consists of a five-carbon chain with specific functional groups attached at strategic positions. The presence of ester groups and methoxy substituents contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Furthermore, the compound's stability and reactivity under different conditions make it a subject of interest for researchers exploring new synthetic pathways and methodologies.

In recent years, the study of Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester has been closely linked to advancements in drug discovery and molecular biology. Its structural motifs are reminiscent of several bioactive molecules, suggesting potential roles in modulating biological processes. For instance, researchers have investigated its derivatives as candidates for inhibiting specific enzymatic pathways involved in inflammation and metabolic disorders. The compound's ability to interact with biological targets has opened up new avenues for developing targeted therapies.

One of the most compelling aspects of Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester is its versatility in chemical transformations. The ester functionality allows for further derivatization into various pharmacologically relevant compounds through reactions such as hydrolysis, transesterification, and condensation. These transformations have been explored in the synthesis of complex molecules with enhanced biological activity. Moreover, the compound's compatibility with modern spectroscopic techniques has facilitated detailed structural elucidation and mechanistic studies.

The pharmaceutical industry has shown particular interest in Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester due to its potential as a building block for drug candidates. Its unique combination of functional groups makes it a promising candidate for designing molecules that can interact selectively with disease-causing targets. For example, derivatives of this compound have been studied for their anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzymes. Such findings highlight the compound's therapeutic potential in addressing chronic inflammatory conditions.

From a synthetic chemistry perspective, Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester serves as an excellent model for exploring new reaction pathways and catalyst systems. The development of efficient synthetic routes to this compound has contributed to the broader understanding of esterification and methylation reactions. These insights have been applied to optimize the synthesis of other bioactive molecules, improving yield and purity while reducing environmental impact.

The use of computational methods has further enhanced the study of Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester. Molecular modeling techniques have been employed to predict its interactions with biological targets and to design modified versions with improved efficacy. These computational approaches have complemented experimental studies by providing rapid screening of potential derivatives and by helping to rationalize structural-activity relationships. Such integrative studies are crucial for advancing drug discovery efforts.

In conclusion, Pentanoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester (CAS No. 2365418-88-6) represents a significant compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing new therapeutic agents and understanding complex biological processes. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow further.